4-chloro-5-(methyl-phenyl-amino)-2H-pyridazin-3-one

• Molecular Formula: C11H10ClN3O
• Molecular Weight: 235.67 g/mol
• IUPAC Name: 5-chloro-4-(N-methylanilino)-1H-pyridazin-6-one
• InChI: InChI=1S/C11H10ClN3O/c1-15(8-5-3-2-4-6-8)9-7-13-14-11(16)10(9)12/h2-7H,1H3,(H,14,16)
• InChI Key: OJANOSXVHQKMCW-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C2=C(C(=O)NN=C2)Cl

Description

4-chloro-5-(methyl-phenyl-amino)-2H-pyridazin-3-one is a useful research compound. Its molecular formula is C11H10ClN3O and its molecular weight is 235.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-chloro-5-(methyl-phenyl-amino)-2-(tetrahydro-pyran-2-yl)-2H-pyridazin-3-one (272.5 mg, 0.85 mmol) in methanol (1.7 mL, 0.5M) was treated with a 6N aqueous hydrochloric acid solution (0.71 mL). The reaction solution was heated to 110° C., where it stirred for 4 h and was then allowed to completely cool down to 25° C. where it stirred overnight. After this time, the reaction was then diluted with water. The resulting solids were collected by filtration, washed with water, and dried in vacuo to afford 4-chloro-5-(methyl-phenyl-amino)-2H-pyridazin-3-one (159.2 mg, 79%) as a yellow solid that was used without further purification.